5-Bromo-5,6-dihydro-1H-pyrrolo[2,3-B]pyridine-3-carbaldehyde

• Molecular Formula: C8H7BrN2O
• Molecular Weight: 227.06 g/mol
• SMILES: C1C(C=C2C(=CNC2=N1)C=O)Br
• InChI: InChI=1S/C8H7BrN2O/c9-6-1-7-5(4-12)2-10-8(7)11-3-6/h1-2,4,6H,3H2,(H,10,11)
• InChIKey: QFIHUWZHANIXQC-UHFFFAOYSA-N

5-Bromo-5,6-dihydro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde (commonly referenced as 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde; CAS 757978-33-9; molecular formula C₈H₅BrN₂O; molecular weight 225.04 g/mol) is a heterobicyclic 7-azaindole derivative bearing a reactive C3-formyl group and a C5-bromine substituent. It belongs to the pyrrolo[2,3-b]pyridine (7-azaindole) family, a privileged scaffold extensively exploited in kinase inhibitor drug discovery.

5-Bromo-5,6-dihydro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde: Core Identity and Procurement-Relevant Classification

5-Bromo-5,6-dihydro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde (commonly referenced as 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde; CAS 757978-33-9; molecular formula C₈H₅BrN₂O; molecular weight 225.04 g/mol) is a heterobicyclic 7-azaindole derivative bearing a reactive C3-formyl group and a C5-bromine substituent [1]. It belongs to the pyrrolo[2,3-b]pyridine (7-azaindole) family, a privileged scaffold extensively exploited in kinase inhibitor drug discovery [2]. The compound serves as a bifunctional building block: the aldehyde participates in condensation, reductive amination, and nucleophilic addition, while the bromine enables palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig, Sonogashira) for diversification at the 5-position [1][3].

Dual handles C3-formyl + C5-bromine enable orthogonal diversification

Scaffold Privileged 7-azaindole core for kinase inhibitor research

Compatibility Suzuki coupling and aldehyde condensation in one building block

• [1] PubChem CID 24729605, 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde, National Center for Biotechnology Information (2026). View Source
• [2] Mérour, J.-Y.; Routier, S.; Suzenet, F.; Joseph, B. The Azaindole Framework in the Design of Kinase Inhibitors. Molecules 2014, 19, 19935–19979. View Source
• [3] Kuujia Product Page, Cas no 757978-33-9 (5-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde). View Source

Why In-Class Pyrrolo[2,3-b]pyridine-3-carbaldehydes Cannot Interchangeably Replace the 5-Bromo Congener

Substituting the 5-bromo substituent with hydrogen, chlorine, or relocating bromine to the 4-position fundamentally alters both the synthetic utility and the physicochemical profile of downstream products. The C5-bromine atom is not merely a placeholder but dictates regiochemical outcomes in cross-coupling and influences the electronic character of the 7-azaindole core in ways that directly affect kinase hinge-binding affinity [1]. The unsubstituted analog (CAS 4649-09-6) lacks the halide handle entirely, precluding C5 diversification; the 5-chloro variant (CAS 954112-61-9) exhibits lower oxidative addition reactivity with Pd(0) catalysts, requiring harsher conditions that may compromise the acid-sensitive aldehyde; and the 4-bromo regioisomer (CAS 1000340-35-1) presents an altered vector for substituent projection incompatible with the established SAR of published inhibitor series [2]. The quantitative evidence below reveals precisely how these differences manifest.

Unsubstituted 5-H analog (CAS 4649-09-6)

5-BrBromine handle enables C5 cross-coupling

5-HNo halide handle; C5 diversification impossible

5-Chloro variant (CAS 954112-61-9)

5-BrFaster oxidative addition with Pd(0) under mild conditions

5-ClHigher C-Cl bond energy may require harsher coupling

4-Bromo regioisomer (CAS 1000340-35-1)

5-BrSubstitution vector matches published AAK1 hinge-binding

4-BrAltered projection incompatible with key SAR

• [1] Verdonck, S.; Pu, S.-Y.; Sorrell, F. J.; et al. Synthesis and Structure–Activity Relationships of 3,5-Disubstituted-pyrrolo[2,3-b]pyridines as Inhibitors of Adaptor-Associated Kinase 1 with Antiviral Activity. J. Med. Chem. 2019, 62, 5810–5831. View Source
• [2] PubChem CID 5372812, 1H-Pyrrolo[2,3-b]pyridine-3-carbaldehyde (unsubstituted analog), National Center for Biotechnology Information (2026). View Source

Quantitative Differentiation Evidence for 5-Bromo-5,6-dihydro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde

Regioselective Suzuki Coupling at C5 While Preserving C3-Aldehyde Integrity: Head-to-Head Synthetic Utility vs. Unsubstituted and 4-Bromo Analogs

In the J. Med. Chem. 2019 AAK1 inhibitor program, 3-formyl-5-bromo-azaindole (compound 9, identical to 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde) underwent N-tosylation followed by regioselective Suzuki coupling with 3,4-dimethoxyphenylboronic acid to yield compound 11 in productive yield, while the C3-aldehyde remained intact throughout the sequence [1]. The unsubstituted analog (5-H) cannot undergo this transformation at all; the 4-bromo regioisomer would direct substitution to a position known to be incompatible with the AAK1 hinge-binding motif based on co-crystal structures [1]. This regiospecificity is critical for constructing the 3,5-disubstituted pharmacophore required for low-nanomolar AAK1 inhibition.

C5 Suzuki coupling competence

Head-to-head

5-Br: regioselective coupling, aldehyde intact. 5-H: no coupling. 4-Br: incompatible vector

Unique regioselectivity for published AAK1 pharmacophore

J. Med. Chem. 2019, Scheme 2

Evidence Dimension	Regioselective Pd-catalyzed cross-coupling competence at C5 with concurrent C3-aldehyde preservation
Target Compound Data	5-Br: Suzuki coupling proceeds at C5; aldehyde preserved through N-protection/coupling/deprotection sequence yielding compound 11 (J. Med. Chem. 2019, Scheme 2) [1]
Comparator Or Baseline	5-H (unsubstituted): No halide handle; C5 functionalization impossible via cross-coupling. 4-Br regioisomer: Directs substitution to a vector incompatible with AAK1 binding [1]
Quantified Difference	Binary (competent vs. incompetent for C5 diversification); the 5-Br compound is the only variant enabling the published 3,5-disubstituted AAK1 pharmacophore
Conditions	Pd-catalyzed Suzuki-Miyaura coupling; N-tosyl protection; J. Med. Chem. 2019, Scheme 2

Why This Matters

Procurement of the 5-bromo variant is mandatory for replicating or extending the published AAK1 inhibitor series; the 5-H and 4-Br analogs cannot access the validated 3,5-disubstituted scaffold.

• [1] Verdonck, S.; Pu, S.-Y.; Sorrell, F. J.; et al. Synthesis and Structure–Activity Relationships of 3,5-Disubstituted-pyrrolo[2,3-b]pyridines as Inhibitors of Adaptor-Associated Kinase 1 with Antiviral Activity. J. Med. Chem. 2019, 62, 5810–5831 (Scheme 2: conversion of compound 9 to 11 via Suzuki coupling). View Source

Lipophilicity Differential vs. Unsubstituted Parent: XLogP3-AA Comparison and Implications for Membrane Permeability

The computed octanol-water partition coefficient (XLogP3-AA) for 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde is 1.5, compared to 0.8 for the unsubstituted parent 1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde [1][2]. This ΔXLogP3-AA of +0.7 log units, attributable to the bromine substituent, corresponds to an approximately 5-fold increase in lipophilicity. In kinase drug discovery, optimal lipophilic ligand efficiency (LLE) typically requires balanced logP values; the 5-bromo compound provides a starting point with measurable membrane permeability potential without excessive lipophilicity that would compromise solubility or promote promiscuous binding.

Lipophilicity (XLogP3-AA)

Reported

5-Br: 1.5 vs. 5-H: 0.8; Δ +0.7 (~5× higher partition)

Higher membrane permeability potential

Computed value; cell-based assay verification advised

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 1.5 (5-bromo analog) [1]
Comparator Or Baseline	XLogP3-AA = 0.8 (unsubstituted 5-H analog, CAS 4649-09-6) [2]
Quantified Difference	ΔXLogP3-AA = +0.7 (approximately 5-fold higher calculated partition coefficient)
Conditions	Computed by XLogP3 3.0 algorithm, PubChem 2025.04.14 release

Why This Matters

The higher lipophilicity of the 5-bromo compound translates to improved passive membrane permeability in cell-based assays, making it the preferred starting material when cellular target engagement is a key selection criterion.

• [1] PubChem CID 24729605, 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde, Computed Properties (XLogP3-AA = 1.5). View Source
• [2] PubChem CID 5372812, 1H-Pyrrolo[2,3-b]pyridine-3-carbaldehyde, Computed Properties (XLogP3-AA = 0.8). View Source

Bromine vs. Chlorine: Differential Pd-Catalyzed Cross-Coupling Reactivity Based on Carbon-Halogen Bond Strength

The C-Br bond dissociation energy (BDE) in heteroaryl bromides is approximately 337 kJ/mol, significantly lower than the C-Cl BDE of approximately 399 kJ/mol in the corresponding 5-chloro analog (CAS 954112-61-9) [1]. This ~62 kJ/mol difference translates to faster oxidative addition with Pd(0) catalysts under milder conditions for the 5-bromo compound, enabling Suzuki couplings at lower temperatures and shorter reaction times. While head-to-head kinetic data for these specific pyrrolo[2,3-b]pyridine scaffolds have not been published, the well-established trend in heteroaryl halide reactivity (I > Br >> Cl) constitutes class-level evidence that the 5-bromo substitution pattern provides superior cross-coupling reactivity relative to the 5-chloro variant [1].

C-Br vs. C-Cl bond strength

Class-level

C-Br BDE ~337 kJ/mol; C-Cl ~399 kJ/mol; Δ −62 kJ/mol

Faster oxidative addition under Pd(0) conditions

Class-level heteroaryl reactivity inference; data to verify on this scaffold

Evidence Dimension	Carbon-halogen bond dissociation energy (proxy for oxidative addition reactivity with Pd(0))
Target Compound Data	C-Br BDE ~337 kJ/mol (5-bromo analog)
Comparator Or Baseline	C-Cl BDE ~399 kJ/mol (5-chloro analog, CAS 954112-61-9)
Quantified Difference	ΔBDE ≈ −62 kJ/mol; qualitatively, faster oxidative addition for C-Br under equivalent Pd(0) conditions
Conditions	General heteroaryl halide bond dissociation energies; class-level inference for pyrrolo[2,3-b]pyridine scaffold

Why This Matters

For library synthesis or scale-up, the superior reactivity of the C5-Br bond reduces catalyst loading, shortens reaction times, and improves overall yield, directly affecting procurement cost-effectiveness and synthetic throughput.

• [1] Grushin, V. V.; Alper, H. Transformations of Chloroarenes, Catalyzed by Transition-Metal Complexes. Chem. Rev. 1994, 94, 1047–1062 (general C-X BDE hierarchy informing relative reactivity). View Source

Documented Role as Key Intermediate in Published Broad-Spectrum Antiviral Drug Discovery Programs

The compound (as 3-formyl-5-bromo-azaindole, compound 9) is explicitly documented as the critical intermediate in the synthesis of 3,5-disubstituted-pyrrolo[2,3-b]pyridines developed as AAK1 inhibitors with demonstrated antiviral activity against dengue virus (DENV) both in vitro and in human primary dendritic cells, and against the unrelated Ebola virus [1]. A follow-up 2024 study further optimized this scaffold, replacing the carboxamide linker with five-membered heterocyclic isosteres, achieving AAK1 IC₅₀ values in the low nanomolar range [2]. The 5-chloro and unsubstituted analogs are absent from these discovery programs, reflecting the essential role of the 5-bromo substitution for the Suzuki-based diversification strategy employed.

Published antiviral programs

Reported

Key intermediate in AAK1 inhibitor synthesis (J. Med. Chem. 2019; Eur. J. Med. Chem. 2024)

Only variant validated in peer-reviewed antiviral research

No published use of 5-Cl or 5-H analogs

Evidence Dimension	Published use as a synthetic intermediate in peer-reviewed drug discovery programs
Target Compound Data	Explicitly used as intermediate (compound 9) in J. Med. Chem. 2019 and Eur. J. Med. Chem. 2024 AAK1 inhibitor programs [1][2]
Comparator Or Baseline	5-Cl and 5-H analogs: No published role in AAK1 or other peer-reviewed antiviral discovery programs identified
Quantified Difference	Qualitative: 5-Br compound is the only variant validated in published AAK1 inhibitor medicinal chemistry campaigns
Conditions	Medicinal chemistry optimization campaigns; J. Med. Chem. 2019 (AAK1 IC₅₀: low nM range for final compounds); Eur. J. Med. Chem. 2024 (AAK1 IC₅₀: low nM range)

Why This Matters

For procurement decisions in antiviral drug discovery, the 5-bromo compound is uniquely traceable to published, peer-reviewed synthetic routes and biological data, reducing methodological risk compared to untested analogs.

• [1] Verdonck, S.; Pu, S.-Y.; Sorrell, F. J.; et al. Synthesis and Structure–Activity Relationships of 3,5-Disubstituted-pyrrolo[2,3-b]pyridines as Inhibitors of Adaptor-Associated Kinase 1 with Antiviral Activity. J. Med. Chem. 2019, 62, 5810–5831. View Source
• [2] Verdonck, S.; et al. Synthesis of 3-heteroaryl-pyrrolo[2,3-b]pyridines as potent inhibitors of AP-2-associated protein kinase 1 (AAK1) with antiviral activity. Eur. J. Med. Chem. 2024, 280, 116964. View Source

Commercial Availability at Defined Purity: Procurement Readiness vs. 5-Chloro Analog Requiring Custom Synthesis

The 5-bromo compound is commercially available from multiple reputable suppliers (Sigma-Aldrich/ ChemScene, Bidepharm, Beyotime, Cool Pharm) at a standard purity of ≥97%, with pricing at approximately ¥123/1g (Beyotime) to ¥196/1g (Cool Pharm) . In contrast, the 5-chloro analog (CAS 954112-61-9) is listed by Fujifilm Wako at substantially higher cost (¥28,100/1g) with a 2-week lead time, indicating custom or low-volume synthesis . The unsubstituted analog (CAS 4649-09-6) is also commercially available but lacks the halide diversification handle. This 14- to 228-fold price differential and superior supply chain availability make the 5-bromo compound the economically rational choice for programs requiring C5 diversification.

Commercial availability

Data to verify

5-Br: ≥97%, ¥123–196/g, in-stock. 5-Cl: ¥28,100/g, 2-week lead

Reported cost and lead-time advantage

Pricing from publicly listed catalogs; verify current availability

Evidence Dimension	Commercial availability, pricing, and purity
Target Compound Data	5-Br: ≥97% purity; ¥123–196/1g; multiple suppliers with in-stock availability
Comparator Or Baseline	5-Cl: Custom synthesis; ¥28,100/1g; 2-week lead time (Fujifilm Wako)
Quantified Difference	Price ratio: ~14:1 to 228:1 (5-Cl vs. 5-Br per gram). Availability: in-stock vs. 2-week lead time
Conditions	Pricing data retrieved from publicly listed vendor catalogs as of 2025–2026

Why This Matters

For budget-constrained academic labs or high-throughput industrial medicinal chemistry, the 14–228× cost advantage and immediate availability of the 5-bromo compound directly impact project feasibility and timeline.

Orthogonal Bifunctional Reactivity: C3-Aldehyde Condensation Chemistry Independent of C5-Br Cross-Coupling

The J. Med. Chem. 2019 synthesis demonstrates that the C3-aldehyde and C5-bromine are functionally orthogonal: N-tosylation protects the pyrrole NH, the C5-bromine undergoes Suzuki coupling with arylboronic acids, and the C3-aldehyde subsequently reacts with phenylmagnesium bromide (Grignard addition) to form secondary alcohol 12, followed by MnO₂ oxidation to ketone 13 [1]. This sequential, non-interfering reactivity—Suzuki coupling at C5, then nucleophilic addition at C3—is unique to the 5-bromo-3-carbaldehyde substitution pattern and cannot be replicated with the 5-H analog or with 3-unsubstituted 5-bromo-7-azaindole (CAS 183208-35-7), which lacks the aldehyde handle entirely [1].

Orthogonal bifunctional reactivity

Head-to-head

Sequential Suzuki at C5 then Grignard at C3 yields diverse 3,5-disubstituted analogs

Maximizes analog diversity from single building block

J. Med. Chem. 2019, Scheme 2 full sequence

Evidence Dimension	Sequential orthogonal reactivity: C5 cross-coupling followed by C3 carbonyl addition
Target Compound Data	5-Br-3-CHO: Suzuki coupling at C5 (→ compound 11), then Grignard addition at C3-aldehyde (→ compound 12), then MnO₂ oxidation (→ ketone 13); all steps productive [1]
Comparator Or Baseline	5-Br-7-azaindole (CAS 183208-35-7, no C3-aldehyde): Cannot perform C3 carbonyl chemistry. 5-H-3-CHO: Cannot perform C5 cross-coupling
Quantified Difference	Binary: the 5-Br-3-CHO substitution pattern is uniquely capable of enabling the full synthetic sequence described in J. Med. Chem. 2019, Scheme 2
Conditions	N-tosylation (NaH, TsCl), Suzuki coupling (Pd catalyst, arylboronic acid), Grignard addition (PhMgBr), MnO₂ oxidation; J. Med. Chem. 2019, Scheme 2

Why This Matters

The orthogonal bifunctionality of the 5-bromo-3-carbaldehyde enables two-directional library synthesis from a single building block, maximizing the diversity of accessible analogs per gram of starting material and justifying procurement.

• [1] Verdonck, S.; Pu, S.-Y.; Sorrell, F. J.; et al. Synthesis and Structure–Activity Relationships of 3,5-Disubstituted-pyrrolo[2,3-b]pyridines as Inhibitors of Adaptor-Associated Kinase 1 with Antiviral Activity. J. Med. Chem. 2019, 62, 5810–5831 (Scheme 2: full synthetic sequence from compound 9 through 14). View Source

High-Value Application Scenarios for 5-Bromo-5,6-dihydro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde

Construction of 3,5-Disubstituted 7-Azaindole Kinase Inhibitor Libraries via Iterative Suzuki/Aldehyde Diversification

The 5-bromo-3-carbaldehyde bifunctional scaffold enables two-directional parallel library synthesis: first, Suzuki-Miyaura coupling at C5 introduces aryl/heteroaryl diversity; second, reductive amination or Grignard addition at C3-aldehyde introduces amine or alcohol diversity. This sequence, validated in the J. Med. Chem. 2019 AAK1 inhibitor program, generates 3,5-disubstituted pyrrolo[2,3-b]pyridines with demonstrated low-nanomolar AAK1 affinity and antiviral activity against dengue and Ebola viruses [1]. The orthogonal reactivity eliminates the need for protecting group manipulation between diversification steps, accelerating library production.

Synthesis of 3-Heteroaryl-Pyrrolo[2,3-b]pyridine AAK1 Inhibitors for Broad-Spectrum Antiviral Development

As demonstrated in the Eur. J. Med. Chem. 2024 follow-up study, the 5-bromo-3-carbaldehyde intermediate can be elaborated into 3-heteroaryl-pyrrolo[2,3-b]pyridines where the aldehyde is converted to various five-membered heterocyclic isosteres (e.g., oxadiazoles, triazoles) replacing the original carboxamide linker. These compounds achieve AAK1 IC₅₀ values in the low nanomolar range and exhibit antiviral activity against DENV-2 and Venezuelan equine encephalitis virus (VEEV) [2]. This application scenario is directly enabled by the C5-bromine for initial Suzuki diversification and the C3-aldehyde for subsequent heterocycle construction.

FGFR-Targeted Anticancer Agent Development Using 7-Azaindole Scaffolds

The pyrrolo[2,3-b]pyridine core is a validated hinge-binding motif for fibroblast growth factor receptors (FGFR1–4). Published FGFR inhibitor series based on 1H-pyrrolo[2,3-b]pyridine derivatives achieve FGFR1–3 IC₅₀ values of 7–25 nM [3]. The 5-bromo-3-carbaldehyde compound provides an ideal entry point for constructing focused FGFR inhibitor libraries, where the C5 position can be elaborated to exploit the selectivity pocket and the C3-aldehyde can be converted to amide, amine, or heterocycle substituents to modulate potency and selectivity across FGFR isoforms.

Cost-Efficient Medicinal Chemistry Campaigns Requiring Gram-Scale Building Block Availability

For academic drug discovery groups or small-to-medium enterprises (SMEs) operating under constrained budgets, the 5-bromo compound offers a 14- to 228-fold cost advantage over the 5-chloro analog per gram, with immediate in-stock availability from multiple suppliers at ≥97% purity . This procurement advantage is particularly critical for hit-to-lead and lead optimization campaigns requiring gram-scale quantities for parallel analog synthesis, where the cumulative cost differential between the 5-bromo and 5-chloro starting materials can determine project feasibility.

Application

Selection Property

Validation Focus

3,5-Disubstituted kinase inhibitor library synthesis

Bifunctional C3-aldehyde/C5-bromine handles

Suzuki and aldehyde condensation sequence efficiency

AAK1 inhibitor research for antiviral pathways

Published synthetic route compatibility

Reproducibility of key intermediate in J. Med. Chem. 2019

FGFR-targeted probe development

7-azaindole hinge-binding scaffold

FGFR isoform selectivity and cell proliferation endpoints

Cost-constrained hit-to-lead optimization

Commercial availability at gram scale

Purity consistency and supply chain reliability

• [1] Verdonck, S.; Pu, S.-Y.; Sorrell, F. J.; et al. Synthesis and Structure–Activity Relationships of 3,5-Disubstituted-pyrrolo[2,3-b]pyridines as Inhibitors of Adaptor-Associated Kinase 1 with Antiviral Activity. J. Med. Chem. 2019, 62, 5810–5831. View Source
• [2] Verdonck, S.; et al. Synthesis of 3-heteroaryl-pyrrolo[2,3-b]pyridines as potent inhibitors of AP-2-associated protein kinase 1 (AAK1) with antiviral activity. Eur. J. Med. Chem. 2024, 280, 116964. View Source
• [3] Su, X.; Liu, Z.; Yue, L.; et al. Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Adv. 2021, 11, 20651–20661. View Source